Cas no 318269-97-5 (2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid)

2-Amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid is a chiral amino acid derivative featuring a hydroxy-methoxy-substituted phenyl ring, which imparts unique steric and electronic properties. Its structural motif makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmacologically active compounds or chiral ligands. The presence of both amino and carboxylic acid functional groups allows for versatile reactivity, including peptide coupling or chelation with metal ions. The ortho-hydroxy and meta-methoxy substituents further enhance its potential as a building block for asymmetric catalysis or bioactive molecule design. This compound is typically supplied in high purity, ensuring reproducibility in research and industrial applications.
2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid structure
318269-97-5 structure
Product Name:2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid
CAS No:318269-97-5
MF:C9H11NO4
MW:197.187942743301
CID:916642
PubChem ID:53419082
Update Time:2025-08-01

2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • AMINO-(2-HYDROXY-3-METHOXY-PHENYL)-ACETIC ACID
    • 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid
    • DB-350984
    • Amino-(2-hydroxy-3-methoxy-phenyl)-aceticacid
    • DTXSID50697489
    • 318269-97-5
    • EN300-1850257
    • AKOS006286418
    • Amino(2-hydroxy-3-methoxyphenyl)acetic acid
    • Inchi: 1S/C9H11NO4/c1-14-6-4-2-3-5(8(6)11)7(10)9(12)13/h2-4,7,11H,10H2,1H3,(H,12,13)
    • InChI Key: WHIGJPQZRDLSHZ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1O)C(C(=O)O)N

Computed Properties

  • Exact Mass: 197.069
  • Monoisotopic Mass: 197.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.8A^2
  • XLogP3: -1.5

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Additional information on 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid

Introduction to 2-Amino-2-(2-Hydroxy-3-Methoxyphenyl)acetic Acid (CAS No. 318269-97-5)

2-Amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid, also known by its CAS number 318269-97-5, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid consists of an amino group, a hydroxy group, and a methoxy group attached to a phenyl ring. These functional groups contribute to the compound's chemical reactivity and biological activity. The presence of the amino and hydroxy groups makes it a valuable building block for the synthesis of more complex molecules, particularly in the design of peptides and peptidomimetics.

Recent studies have highlighted the potential of 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress.

In addition to its anti-inflammatory properties, 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid has been investigated for its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals, which are known to cause cellular damage and contribute to various diseases, including cancer and neurodegenerative disorders. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

The pharmacological profile of 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid has also been explored in the context of neuroprotection. Research conducted at the University of California has shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing neuronal cell death and improving cognitive function in animal models of Alzheimer's disease. These findings suggest that it may have potential applications in the treatment of neurodegenerative disorders.

Beyond its therapeutic applications, 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid is also used as a research tool in biochemical studies. Its unique structure allows it to serve as a model compound for investigating enzyme mechanisms and protein interactions. For example, it has been used to study the activity of aminoacyl-tRNA synthetases, enzymes that play a critical role in protein synthesis.

In the pharmaceutical industry, 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid is often used as an intermediate in the synthesis of drugs with diverse therapeutic indications. Its versatility as a building block is evident in its use in the development of antibiotics, antivirals, and anticancer agents. The ability to modify its structure through chemical synthesis opens up numerous possibilities for creating compounds with enhanced biological activity and improved pharmacokinetic properties.

The safety profile of 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid has been extensively studied. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects. However, as with any chemical compound, proper handling and storage are essential to ensure safety. It is recommended that researchers follow standard laboratory safety protocols when working with this compound.

In conclusion, 2-amino-2-(2-hydroxy-3-methoxyphenyl)acetic acid (CAS No. 318269-97-5) is a multifunctional compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activity make it an important molecule in the fields of medicinal chemistry and pharmaceutical development. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in advancing our understanding of disease mechanisms and developing novel treatments.

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